Cas no 2305561-03-7 (N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide)

• Product Name: N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide
• CAS No: 2305561-03-7
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• CID: 5412316
• PubChem ID: 137928580
• Update Time: 2025-05-23

N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-Fluorobenzoyl)pyridin-3-yl]prop-2-enamide
• Z3405283345
• 2305561-03-7
• EN300-26592641
• N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide

• Inchi： 1S/C15H11FN2O2/c1-2-13(19)18-12-4-3-9-17-14(12)15(20)10-5-7-11(16)8-6-10/h2-9H,1H2,(H,18,19)
• InChI Key： HYZXBYYENUJRTM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C(=CC=CN=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 270.08045576g/mol
• Monoisotopic Mass: 270.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1Ų

Additional information on N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide

N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide (CAS No. 2305561-03-7): An Overview

N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide (CAS No. 2305561-03-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 4-fluorobenzoylpyridine-3-acrylamide, is characterized by its unique structural features, which include a pyridine ring, a fluorobenzoyl group, and an acrylamide moiety. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biomedical research and development efforts.

The chemical structure of N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide is defined by the presence of a conjugated double bond in the acrylamide moiety, which can participate in various chemical reactions and interactions. The fluorine atom in the fluorobenzoyl group adds an additional layer of complexity to the molecule, influencing its electronic properties and reactivity. These features make it an interesting subject for studies on drug design and synthesis.

Recent research has focused on the potential of N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide as a therapeutic agent. Studies have shown that this compound exhibits significant biological activity, particularly in the context of anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide can effectively inhibit the activity of certain enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT pathway, which is often dysregulated in cancer cells. These findings suggest that N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide could be developed into a novel anticancer agent.

The synthesis of N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide involves several well-established chemical reactions. One common approach is to start with 4-fluorobenzoyl chloride and 3-acrylamidopyridine, which are reacted under controlled conditions to form the desired product. The reaction typically proceeds via nucleophilic acyl substitution, followed by elimination to form the conjugated double bond. This synthetic route is highly reproducible and can be scaled up for larger-scale production.

The physicochemical properties of N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide have also been extensively studied. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but has limited solubility in water. These properties are important considerations for its use in biological assays and pharmaceutical formulations.

In terms of safety and toxicity, preliminary studies have indicated that N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide has a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile and potential side effects. These studies are crucial for advancing the compound through preclinical and clinical development stages.

The potential applications of N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide extend beyond its use as a therapeutic agent. It can also serve as a valuable tool for studying biological processes and mechanisms. For example, researchers can use this compound to investigate the role of specific enzymes or signaling pathways in disease models. Additionally, it can be used as a lead compound for structure-activity relationship (SAR) studies to identify more potent and selective analogs.

In conclusion, N-[2-(4-Fluorobenzoyl)-3-pyridinyl]-2-propenamide (CAS No. 2305561-03-7) is a promising compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to advancements in medicinal chemistry and drug discovery.